
An In-depth Technical Guide to Ethyl 2-chloro-2-
fluorocyclopropanecarboxylate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Ethyl 2-chloro-2-

fluorocyclopropanecarboxylate

Cat. No.: B172421 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical and physical

properties of Ethyl 2-chloro-2-fluorocyclopropanecarboxylate, a key intermediate in the

synthesis of various pharmaceuticals and agrochemicals.[1] Its unique halogenated

cyclopropane structure makes it a valuable building block in organic synthesis.

Core Compound Data
The fundamental properties of Ethyl 2-chloro-2-fluorocyclopropanecarboxylate are

summarized below. This data is essential for its application in synthetic chemistry and for safety

considerations.
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Property Value Source

Molecular Formula C₆H₈ClFO₂ [1][2][3]

Molecular Weight 166.58 g/mol [1][3]

CAS Number 155051-93-7 [1][2][3]

Appearance Colorless to pale yellow liquid [1][4]

Purity Typically ≥98.0% [4]

Predicted Boiling Point 173.2 ± 40.0 °C [3][4]

Predicted Density 1.27 ± 0.1 g/cm³ [3][4]

Experimental Protocols
Due to the specific nature of proprietary synthesis methods, a detailed public domain protocol

for Ethyl 2-chloro-2-fluorocyclopropanecarboxylate is not readily available. However, the

following is a representative experimental protocol for the synthesis of a structurally similar

compound, Ethyl 2-fluoro-2-chloro-1-methyl-cyclopropanecarboxylate, which illustrates a

common synthetic approach (esterification).

Synthesis of Ethyl 2-fluoro-2-chloro-1-methyl-cyclopropanecarboxylate[5]

Objective: To synthesize Ethyl 2-fluoro-2-chloro-1-methyl-cyclopropanecarboxylate via

esterification of 2-fluoro-2-chloro-1-methyl-cyclopropanecarboxylic acid.

Materials:

2-fluoro-2-chloro-1-methyl-cyclopropanecarboxylic acid (43 g, 0.28 mol)

Ethanol (44 ml)

Sulphuric acid (catalytic amount)

Procedure:
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To 43 g (0.28 mol) of 2-fluoro-2-chloro-1-methyl-cyclopropanecarboxylic acid, add 44 ml of

ethanol at room temperature with stirring.

Carefully add a catalytic amount of sulphuric acid to the reaction mixture.

The reaction mixture is then processed to isolate the final product. [Further details on workup

and purification were not specified in the source material.]

This procedure demonstrates a standard Fischer esterification, a common method for

converting carboxylic acids to esters.

Application in Synthesis
Ethyl 2-chloro-2-fluorocyclopropanecarboxylate is a valuable intermediate in organic

synthesis, particularly in the development of pharmaceuticals and agrochemicals.[1] The

presence of both chlorine and fluorine atoms on the cyclopropane ring provides multiple

reaction sites and influences the electronic properties of the molecule, making it a versatile

precursor for more complex structures.

The diagram below illustrates a generalized workflow where this compound serves as a key

building block.
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General Synthesis Workflow
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Caption: Generalized workflow for the use of Ethyl 2-chloro-2-
fluorocyclopropanecarboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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